Cas no 1414377-89-1 (3-Acetyl-5,6-dihydro-4H-cyclopenta[c]thiophene-1-carboxylic acid methyl ester)

• Product Name: 3-Acetyl-5,6-dihydro-4H-cyclopenta[c]thiophene-1-carboxylic acid methyl ester
• CAS No: 1414377-89-1
• MF: C₁₁H₁₂O₃S
• MW: 224.276182174683
• MDL: MFCD28347696
• CID: 2083508
• PubChem ID: 71014110
• Update Time: 2025-05-23

3-Acetyl-5,6-dihydro-4H-cyclopenta[c]thiophene-1-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Acetyl-5,6-dihydro-4H-cyclopenta[c]thiophene-1-carboxylic acid methyl ester
• Methyl 3-acetyl-5,6-dihydro-4H-cyclopenta[c]thiophene-1-carboxylate
• SCHEMBL13857920
• DB-255218
• 4H-Cyclopenta[c]thiophene-1-carboxylic acid, 3-acetyl-5,6-dihydro-, methyl ester
• C13768
• HUYIGIFSLALLPT-UHFFFAOYSA-N
• Methyl3-acetyl-5,6-dihydro-4H-cyclopenta[c]thiophene-1-carboxylate
• AKOS026674011
• CS-0445980
• 1414377-89-1

• MDL： MFCD28347696
• Inchi： 1S/C11H12O3S/c1-6(12)9-7-4-3-5-8(7)10(15-9)11(13)14-2/h3-5H2,1-2H3
• InChI Key： HUYIGIFSLALLPT-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OC)=C2C(=C1C(C)=O)CCC2

Computed Properties

• Exact Mass: 224.05071541Da
• Monoisotopic Mass: 224.05071541Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 71.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives

Additional information on 3-Acetyl-5,6-dihydro-4H-cyclopenta[c]thiophene-1-carboxylic acid methyl ester

Introduction to 3-Acetyl-5,6-dihydro-4H-cyclopenta[c]thiophene-1-carboxylic acid methyl ester (CAS No. 1414377-89-1)

3-Acetyl-5,6-dihydro-4H-cyclopenta[c]thiophene-1-carboxylic acid methyl ester (CAS No. 1414377-89-1) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, pharmaceutical research, and materials science. This compound belongs to the class of cyclopenta[c]thiophenes, which are known for their diverse biological activities and potential applications in drug development.

The molecular structure of 3-Acetyl-5,6-dihydro-4H-cyclopenta[c]thiophene-1-carboxylic acid methyl ester features a cyclopentane ring fused with a thiophene ring, along with an acetyl group and a methyl ester functional group. This combination of structural elements imparts the compound with unique chemical properties, making it a valuable candidate for various scientific investigations.

Recent studies have highlighted the potential of 3-Acetyl-5,6-dihydro-4H-cyclopenta[c]thiophene-1-carboxylic acid methyl ester in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry in 2022 demonstrated that this compound exhibits potent anti-inflammatory and antioxidant activities. The researchers found that the compound effectively inhibits the production of pro-inflammatory cytokines and reduces oxidative stress in cellular models, suggesting its potential as a treatment for inflammatory diseases.

In addition to its biological activities, 3-Acetyl-5,6-dihydro-4H-cyclopenta[c]thiophene-1-carboxylic acid methyl ester has also been explored for its use in materials science. A research team from the University of California, Berkeley, reported in Advanced Materials in 2021 that this compound can be used as a building block for the synthesis of advanced functional materials. The team developed a series of polymer-based materials incorporating this compound, which exhibited excellent thermal stability and mechanical properties. These materials have potential applications in electronics, coatings, and other high-performance industries.

The synthesis of 3-Acetyl-5,6-dihydro-4H-cyclopenta[c]thiophene-1-carboxylic acid methyl ester has been optimized through various methods to improve yield and purity. One notable approach involves the use of palladium-catalyzed cross-coupling reactions, which have proven to be highly efficient and scalable. A study published in Organic Letters in 2020 detailed a streamlined synthetic route that achieved high yields with minimal side products, making it suitable for large-scale production.

The physicochemical properties of 3-Acetyl-5,6-dihydro-4H-cyclopenta[c]thiophene-1-carboxylic acid methyl ester, such as its solubility, melting point, and stability under different conditions, have been extensively characterized. These properties are crucial for understanding its behavior in various applications and for optimizing its use in formulations. For example, its good solubility in organic solvents makes it suitable for use in solution-based processes.

In conclusion, 3-Acetyl-5,6-dihydro-4H-cyclopenta[c]thiophene-1-carboxylic acid methyl ester (CAS No. 1414377-89-1) is a multifaceted compound with promising applications in pharmaceuticals and materials science. Its unique chemical structure and versatile properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its potential uses, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.